methyl 2-methyl-3-{[(2-nitrophenyl)acetyl]amino}benzoate

• IUPAC Name: methyl 2-methyl-3-[[2-(2-nitrophenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C17H16N2O5/c1-11-13(17(21)24-2)7-5-8-14(11)18-16(20)10-12-6-3-4-9-15(12)19(22)23/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: JZDIWSWFWGYGGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)CC2=CC=CC=C2[N+](=O)[O-])C(=O)OC
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Methyl 2-methyl-3-{[(2-nitrophenyl)acetyl]amino}benzoate, commonly known as NMBA, is a chemical compound that belongs to the class of nitrosamines. Nitrosamines are a group of chemicals that are known to be carcinogenic and have been linked to the development of cancer in humans. NMBA has been found in various products such as medications, food, and water.

Mechanism of Action

NMBA induces DNA damage through the formation of DNA adducts. DNA adducts are chemical modifications of DNA that can cause mutations and lead to the development of cancer. NMBA also induces oxidative stress, which can lead to cell damage and death.
Biochemical and Physiological Effects:
NMBA has been found to cause liver and lung tumors in animal studies. It has also been linked to the development of stomach cancer in humans. NMBA has been found to induce oxidative stress and DNA damage in cells, which can lead to the development of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using NMBA in lab experiments include its potency as a carcinogen, which allows for the study of cancer development and progression. The limitations of using NMBA include its toxicity, which can pose a risk to researchers and the environment.

Future Directions

Future research on NMBA should focus on developing methods to reduce its presence in products such as medications and food. Research should also investigate the mechanisms of NMBA-induced carcinogenesis and develop methods to prevent cancer development. Additionally, research should focus on identifying other nitrosamines that may pose a risk to human health.

Synthesis Methods

NMBA can be synthesized through a reaction between 2-nitrobenzaldehyde and methyl 3-amino-4-methylbenzoate. The reaction is catalyzed by a base such as sodium hydroxide and is carried out in a solvent such as methanol. The product is then purified through recrystallization using a solvent such as ethyl acetate.

Scientific Research Applications

NMBA has been used in scientific research to study its effects on human health. It has been found to be a potent carcinogen and has been linked to the development of cancer in humans. NMBA has also been used in studies to investigate the mechanisms of nitrosamine-induced carcinogenesis.